Cas no 2680799-63-5 (benzyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo3.1.1heptane-3-carboxylate)

• Product Name: benzyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo3.1.1heptane-3-carboxylate
• CAS No: 2680799-63-5
• MF: C₁₉H₂₁NO₃S
• MW: 343.439944028854
• CID: 5624370
• PubChem ID: 165926280
• Update Time: 2025-05-20

benzyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo3.1.1heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate
• EN300-28297575
• 2680799-63-5
• benzyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo3.1.1heptane-3-carboxylate

• Inchi： 1S/C19H21NO3S/c21-14-18-10-19(11-18,16-7-4-8-24-16)13-20(12-18)17(22)23-9-15-5-2-1-3-6-15/h1-8,21H,9-14H2
• InChI Key： OPJICAXYJCNSDI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C12CN(C(=O)OCC3C=CC=CC=3)CC(CO)(C1)C2

Computed Properties

• Exact Mass: 343.12421471g/mol
• Monoisotopic Mass: 343.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78Ų

Additional information on benzyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo3.1.1heptane-3-carboxylate

Research Briefing on Benzyl 1-(Hydroxymethyl)-5-(Thiophen-2-yl)-3-Azabicyclo[3.1.1]Heptane-3-Carboxylate (CAS: 2680799-63-5)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of benzyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS: 2680799-63-5) as a promising scaffold for drug discovery. This compound, characterized by its unique bicyclic structure and functional groups, has garnered attention for its potential applications in targeting neurological and inflammatory disorders. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of benzyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the stereoselective formation of the azabicyclo[3.1.1]heptane core. Key intermediates, such as thiophene derivatives and hydroxylated precursors, are carefully controlled to ensure the desired pharmacological properties. The compound's structural complexity underscores the importance of precise synthetic routes to maintain its bioactivity.

In vitro and in vivo studies have demonstrated the compound's affinity for specific biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation. Preliminary data suggest that benzyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate exhibits modulatory effects on synaptic transmission, making it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, with promising results in reducing cytokine production.

Despite these encouraging findings, challenges remain in optimizing the compound's pharmacokinetic profile, including bioavailability and metabolic stability. Recent research has focused on structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy. Computational modeling and high-throughput screening have been employed to identify analogs with improved ADME (absorption, distribution, metabolism, and excretion) characteristics. These efforts aim to bridge the gap between preclinical discovery and clinical application.

In conclusion, benzyl 1-(hydroxymethyl)-5-(thiophen-2-yl)-3-azabicyclo[3.1.1]heptane-3-carboxylate represents a versatile and pharmacologically active molecule with significant potential in drug development. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound toward clinical trials.